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Compound of Interest

Compound Name: 4-Bromophenylboronic acid

Cat. No.:

L  Get Quote

B138365

Essential Safety and Handling Guide for 4-
Bromophenylboronic Acid

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 4-Bromophenylboronic acid. Adherence to these
procedures is essential for ensuring personal safety and proper management of this chemical
in a laboratory setting.

Chemical Identifier and Hazard Information

Identifier

Value

Chemical Name

4-Bromophenylboronic acid

CAS Number 5467-74-3[1]

Molecular Formula BrCesH4B(OH)2

Molecular Weight 200.83 g/mol [2]

Appearance White to light yellow crystal powder[3]

GHS Hazard Statements

Causes skin irritation (H315), Causes serious
eye irritation (H319), May cause respiratory
irritation (H335)[1][4]
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Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 4-Bromophenylboronic acid.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[5]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[5][6]

Prevents skin contact. Gloves
should be inspected before
use and changed immediately

if contaminated.[5]

Body Protection

A flame-resistant lab coat, fully
buttoned, with long pants and

closed-toe shoes.[5]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is required when

handling the solid compound.

[5]

Minimizes the risk of inhaling
dust particles and subsequent

respiratory tract irritation.[5]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following operational protocol is crucial for the safe handling of 4-

Bromophenylboronic acid.

Preparation

o Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[5][6]

» All work must be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5][6][7]
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e The work area should be clean and free of clutter.

 Verify that all necessary PPE is available and in good condition.

Donning PPE Workflow

Start: Prepare for Handling [(EJ(I)I?/ It;ﬁ?tocn(;%t) Wear Nitrile Gloves Wear Safety Goggles [\’(Yfr?;r?‘dﬁggzsv'g;r]—’ Proceed with Work

Click to download full resolution via product page

Caption: Workflow for donning Personal Protective Equipment.

Handling and Use

» Keep the container of 4-Bromophenylboronic acid tightly closed when not in use.[5]

Avoid generating dust when transferring the solid.[5][8] Use a spatula for transfers.[5]

For weighing, do so within the fume hood on a tared weigh boat.

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]

Post-Handling

e Clean the work area to remove any residual chemical.
o Properly doff and dispose of single-use PPE.

o Store 4-Bromophenylboronic acid in a cool, dry, well-ventilated area away from
incompatible materials.[8]

Disposal Plan

All waste generated from the use of 4-Bromophenylboronic acid, including contaminated
PPE and empty containers, must be treated as hazardous waste.[6]
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Waste Segregation and Collection

» Solid Waste: Collect all solid waste, including contaminated weigh boats, wipes, and gloves,
in a designated, labeled hazardous waste container.

» Liquid Waste: Collect all solutions containing 4-Bromophenylboronic acid in a separate,
labeled hazardous waste container. Do not mix with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) department.[9]

o Empty Containers: Original containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous liquid waste. The rinsed container can then be disposed of
according to institutional guidelines.

Disposal Workflow
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Caption: Logical workflow for the disposal of 4-Bromophenylboronic acid waste.

Spill Response

In the event of a spill, follow these procedural steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]
o Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[6]

o Contain: For small spills of the solid, carefully sweep or scoop the material to avoid raising
dust. For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the
spill.[6]

o Clean-up: Carefully collect the absorbed material into a labeled, sealed container for
hazardous waste disposal.[6]

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
[6] All cleaning materials should also be disposed of as hazardous waste.

o Report: Report the spill to the appropriate safety personnel.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Bromophenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138365#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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